Cas no 2104212-81-7 (1-Bromo-2-(2-bromoethoxy)-4-methylbenzene)

• Product Name: 1-Bromo-2-(2-bromoethoxy)-4-methylbenzene
• CAS No: 2104212-81-7
• MF: C₉H₁₀Br₂O
• MW: 293.98310136795
• MDL: MFCD32879084
• CID: 5612503
• PubChem ID: 155822783
• Update Time: 2025-08-04

1-Bromo-2-(2-bromoethoxy)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23611097
• A1-61664
• 1-Bromo-2-(2-bromoethoxy)-4-methylbenzene
• 2104212-81-7
• EN300-3371102

• MDL： MFCD32879084
• Inchi： 1S/C9H10Br2O/c1-7-2-3-8(11)9(6-7)12-5-4-10/h2-3,6H,4-5H2,1H3
• InChI Key： ODBNPBIYGDVQPN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1OCCBr

Computed Properties

• Exact Mass: 293.90779g/mol
• Monoisotopic Mass: 291.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-2-(2-bromoethoxy)-4-methylbenzene

Recent Advances in the Application of 1-Bromo-2-(2-bromoethoxy)-4-methylbenzene (CAS: 2104212-81-7) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-2-(2-bromoethoxy)-4-methylbenzene (CAS: 2104212-81-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis. This halogenated aromatic ether is particularly valued for its role in the construction of complex molecular architectures, including bioactive molecules and pharmaceutical agents. Recent studies have highlighted its utility in cross-coupling reactions, nucleophilic substitutions, and as a precursor for the synthesis of more elaborate chemical entities.

One of the most notable applications of 1-Bromo-2-(2-bromoethoxy)-4-methylbenzene is its use in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have leveraged the reactivity of the bromine substituents in this compound to introduce diverse functional groups, enabling the synthesis of targeted inhibitors with enhanced selectivity and potency. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of BTK (Bruton's tyrosine kinase) inhibitors, showing promising results in preclinical models of B-cell malignancies.

In addition to its role in drug discovery, 1-Bromo-2-(2-bromoethoxy)-4-methylbenzene has been employed in materials science, particularly in the synthesis of organic electronic materials. Its ability to undergo facile functionalization makes it a valuable building block for the preparation of conjugated polymers and small-molecule semiconductors. A 2023 study in Advanced Materials reported the use of this compound in the synthesis of a new class of hole-transporting materials for perovskite solar cells, achieving a notable improvement in device efficiency and stability.

Despite its promising applications, challenges remain in the scalable synthesis and purification of 1-Bromo-2-(2-bromoethoxy)-4-methylbenzene. Recent efforts have focused on optimizing reaction conditions to minimize side reactions and improve yield. For example, a team at MIT developed a continuous-flow synthesis approach that significantly enhanced the reproducibility and efficiency of producing this compound. These advancements are expected to facilitate its broader adoption in both academic and industrial settings.

Looking ahead, the potential of 1-Bromo-2-(2-bromoethoxy)-4-methylbenzene in chemical biology and pharmaceutical research is vast. Ongoing studies are exploring its utility in the development of next-generation therapeutics, including PROTACs (proteolysis-targeting chimeras) and covalent inhibitors. Furthermore, its role in the synthesis of advanced materials continues to expand, with emerging applications in bioelectronics and nanotechnology. As research progresses, this compound is poised to remain a cornerstone in the toolkit of synthetic chemists and drug developers alike.